Cas no 95104-45-3 (Ethyl 5-(1-Hydroxyethyl)-3-phenylisoxazole-4-carboxylate)

• Product Name: Ethyl 5-(1-Hydroxyethyl)-3-phenylisoxazole-4-carboxylate
• CAS No: 95104-45-3
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• MDL: MFCD00833029
• CID: 799189
• PubChem ID: 13321087
• Update Time: 2025-04-19

Ethyl 5-(1-Hydroxyethyl)-3-phenylisoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid, 5-(1-hydroxyethyl)-3-phenyl-, ethyl ester
• 4-Isoxazolecarboxylicacid,5-(1-hydroxyethyl)-3-phenyl-,ethylester(9CI)
• Ethyl 5-(1-hydroxyethyl)-3-phenyl-1,2-oxazole-4-carboxylate
• Ethyl 5-(1-hydroxyethyl)-3-phenylisoxazole-4-carboxylate
• MFCD00833029
• 95104-45-3
• ETHYL5-(1-HYDROXYETHYL)-3-PHENYLISOXAZOLE-4-CARBOXYLATE
• AKOS015996768
• AS-5136
• Ethyl 5-(1-Hydroxyethyl)-3-phenylisoxazole-4-carboxylate

• MDL： MFCD00833029
• Inchi： 1S/C14H15NO4/c1-3-18-14(17)11-12(10-7-5-4-6-8-10)15-19-13(11)9(2)16/h4-9,16H,3H2,1-2H3
• InChI Key： YUFBHEQTMKDXIN-UHFFFAOYSA-N
• SMILES： O1C(C(C)O)=C(C(=O)OCC)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 261.10010796g/mol
• Monoisotopic Mass: 261.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives